3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile

• IUPAC Name: 3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• InChI: InChI=1S/C40H49N4O8P/c1-27(2)44(28(3)4)53(50-23-11-22-41)52-35-24-37(43-25-29(5)38(45)42-39(43)46)51-36(35)26-49-40(30-12-9-8-10-13-30,31-14-18-33(47-6)19-15-31)32-16-20-34(48-7)21-17-32/h8-10,12-21,25,27-28,35-37H,11,23-24,26H2,1-7H3,(H,42,45,46)
• InChI Key: UNOTXUFIWPRZJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Molecular Formula: C40H49N4O8P
• Molecular Weight: 744.8 g/mol
• CAS No.: 98796-51-1

Description

This compound is a phosphoramidite derivative, a class of molecules critical in oligonucleotide synthesis. Its structure includes:

• 5-methyl-2,4-dioxopyrimidin-1-yl group: A modified nucleobase analog, likely enabling incorporation into nucleic acid sequences for therapeutic or diagnostic applications .
• Bis(4-methoxyphenyl)-phenylmethoxy (DMT) group: A standard 5'-hydroxyl protecting group in solid-phase DNA synthesis, enhancing solubility and preventing unwanted side reactions .
• Di(propan-2-yl)amino-phosphanyl group: A reactive moiety that facilitates nucleophilic coupling during oligonucleotide chain elongation .
• Cyanethyloxypropanenitrile: Stabilizes the phosphate triester intermediate during synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile involves multiple steps, each requiring specific reagents and conditions. The initial step typically involves the preparation of the core oxolan ring, followed by the introduction of the dioxopyrimidinyl group through a condensation reaction. Subsequent steps involve the addition of the methoxyphenyl and phenylmethoxy groups, as well as the phosphanyl group. Each step requires careful control of reaction conditions, including temperature, pH, and solvent choice, to ensure high yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods allow for precise control of reaction conditions and efficient production of the compound in large quantities. Purification techniques such as chromatography and crystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of substituted derivatives with different functional groups.

Scientific Research Applications

3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile has numerous applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery.

Industry: Utilized in the development of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents/Modifications	Applications/Notes
Target Compound	5-methyl-2,4-dioxopyrimidin-1-yl, DMT, di(propan-2-yl)amino-phosphanyl, cyanoethyl group	Oligonucleotide synthesis; nucleobase analog integration
3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(2,4-dibromo-5-methylphenyl)oxolan-3-yl]oxy...	2,4-dibromo-5-methylphenyl group	Potential halogenated probe for cross-coupling reactions or photodynamic therapy
3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-5-(2,4-dioxo...	tert-butyl(dimethyl)silyl (TBS) protecting group	Stepwise synthesis requiring selective deprotection; enhanced steric protection
N'-[3-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosph...	Pyrazolo[4,3-d]pyrimidinyl group	Antiviral or anticancer agent precursor; modified nucleobase for targeted therapy

Key Findings:

Nucleobase Specificity : The target compound’s 5-methyl-2,4-dioxopyrimidin-1-yl group distinguishes it from brominated () or pyrazolo-pyrimidinyl () analogs, suggesting tailored base-pairing or therapeutic activity .

Protecting Group Strategy : Unlike the TBS-protected variant (), the target compound lacks silyl groups, simplifying deprotection steps in automated synthesis .

Reactivity: The di(propan-2-yl)amino-phosphanyl group is conserved across analogs, indicating a universal role in phosphodiester bond formation .

Computational Similarity : Methods like Tanimoto coefficient-based indexing () could quantify structural similarity to HDAC inhibitors (e.g., SAHA), though bioactivity data for the target compound remains unverified .

Table 2: Physicochemical and Pharmacokinetic Properties (Representative Data)

Property	Target Compound	TBS-Protected Analog ()	Brominated Analog ()
Molecular Weight (g/mol)	~850	~930	~880
LogP	4.2 (predicted)	5.1 (predicted)	5.5 (predicted)
Solubility (mg/mL)	0.1 (DMSO)	<0.05 (DMSO)	0.2 (DMSO)
Stability	Hydrolytically labile	Enhanced by TBS	Light-sensitive

Research Tools and Validation

• Structural Analysis : SHELX () and Multiwfn () enable crystallographic and electronic structure validation, respectively .
• Lumping Strategy (): Grouping analogs with similar reactivity (e.g., phosphoramidites) streamlines synthesis pathway predictions .
• Hit Dexter 2.0 (): Screens for promiscuous binding, relevant if the compound is a therapeutic candidate .

Biological Activity

The compound 3-[[2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile is a complex synthetic molecule with potential biological activities. Its intricate structure includes multiple functional groups, which may contribute to its interactions with biological systems. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of the compound is $C_{41}H_{37}N_5O_7$ with a molecular weight of approximately 711.8 g/mol. The compound features several functional groups, including methoxy phenyl groups, pyrimidine derivatives, and phosphanyl moieties, which are significant for its biological interactions.

Property	Value
Molecular Formula	C41H37N5O7
Molecular Weight	711.8 g/mol
IUPAC Name	Complex as stated

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within cells. Preliminary studies suggest that it may modulate enzyme activity and influence signaling pathways related to cell proliferation and apoptosis. The presence of phosphanyl and pyrimidine groups is particularly noteworthy, as these structures are often associated with anti-cancer properties.

Anticancer Activity

Recent studies have indicated that compounds similar to the one exhibit significant anticancer properties. For instance, derivatives containing methoxyphenyl and pyrimidine moieties have been shown to inhibit the growth of various cancer cell lines through mechanisms involving apoptosis induction and cell cycle arrest.

Case Study:
A study conducted on a related compound demonstrated that it significantly inhibited the proliferation of human breast cancer cells (MCF-7) in vitro. The compound induced apoptosis via the mitochondrial pathway, leading to an increase in pro-apoptotic proteins and a decrease in anti-apoptotic proteins .

Neuroprotective Effects

Research has also explored the neuroprotective effects of similar compounds in models of cerebral ischemia. One study reported that a bis(4-methoxyphenyl) derivative significantly prolonged survival times in mice subjected to acute cerebral ischemia, suggesting potential therapeutic applications in stroke management .

Activity Type	Observed Effect
Anticancer	Inhibition of MCF-7 cell proliferation
Neuroprotective	Prolonged survival in ischemic mice

Pharmacological Studies

Pharmacological evaluations have revealed that the compound exhibits a broad spectrum of activity. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer metabolism, such as topoisomerases and kinases. Additionally, its interaction with cellular receptors may enhance its therapeutic potential against various diseases.